Cas no 55186-89-5 (1-Benzyl-1,4-diazepan-5-one)

• Product Name: 1-Benzyl-1,4-diazepan-5-one
• CAS No: 55186-89-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD00225259
• CID: 56711
• PubChem ID: 239726
• Update Time: 2025-04-18

1-Benzyl-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,4-diazepan-5-one
• 1-Benzyl-2,3,6,7-tetrahydro-(1H)-1,4-diazepin-5(4H)-one
• 1-Benzyl-1,4-diazepin-5-one
• 1-benzyl-(1,4)-diazepan-5-one
• 1-benzyl-1,4-diazaperhydroepin-5-one
• 1-benzylhexahydro-(5H)-1,4-diazepine-5-one
• 1-Benzyl-hexahydro-[1,4]diazepin-5-on
• 1-benzylhexahydro-1H-1,4-diazepin-5-one
• hexahydro-1-(phenylmethyl)-5H-1,4-diazepin-5-one
• 1-N-Benzyl-5-oxo-1,4-diazepane
• 1-benzyl-[1,4]diazepan-5-one
• NSC45105
• Peakdale1_000767
• Oprea1_478075
• 1-Benzyl-5-oxo-1,4-diazepane
• HMS520C19
• DKNOPZCYIDBMNY-UHFFFAOYSA-N
• 5-Benzyl-2,5-diaza-cycloheptanone
• RW1160
• SBB056242
• WT82082
• RP26095
• SB12507
• SC
• FT-0601721
• CS-W005996
• EN300-24044
• AKOS001031295
• SR-01000392432
• SY018479
• AM20060944
• DTXSID90286376
• NSC-45105
• SCHEMBL2904306
• 55186-89-5
• MFCD00225259
• SR-01000392432-1
• J-504245
• FS-1760
• DTXCID50237526
• DB-005673

• MDL： MFCD00225259
• Inchi： 1S/C12H16N2O/c15-12-6-8-14(9-7-13-12)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,13,15)
• InChI Key： DKNOPZCYIDBMNY-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC2C=CC=CC=2)CCN1

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: 97-98 °C
• Boiling Point: 379.8±35.0 °C at 760 mmHg
• Flash Point: 183.5±25.9 °C
• Refractive Index: 1.55
• PSA: 32.34000
• LogP: 1.27520
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Benzyl-1,4-diazepan-5-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C